Cas no 1799255-11-0 (3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide)

• Product Name: 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide
• CAS No: 1799255-11-0
• MF: C₂₃H₂₂N₄O₃S
• MW: 434.510783672333
• CID: 5375976
• Update Time: 2025-07-18

3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide

• Inchi： 1S/C23H22N4O3S/c28-22(6-4-16-3-5-20-21(12-16)30-15-29-20)25-18-7-10-27(11-8-18)23-26-19(14-31-23)17-2-1-9-24-13-17/h1-6,9,12-14,18H,7-8,10-11,15H2,(H,25,28)
• InChI Key： RILSWBUGURPGEC-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC(C3=CC=CN=C3)=CS2)CC1)(=O)C=CC1=CC=C2OCOC2=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.33±0.20(Predicted)

Additional information on 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide

Introduction to 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide (CAS No. 1799255-11-0)

The compound 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide, identified by its CAS number 1799255-11-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological applications. The presence of multiple heterocyclic rings, including benzodioxole, thiazole, and pyridine, alongside a piperidine moiety, suggests a rich chemical diversity that may contribute to its biological activity.

Recent research in the domain of drug discovery has highlighted the importance of multiregional scaffolds in modulating biological targets. The structural motif of 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide aligns well with this trend, offering a promising platform for further derivatization and optimization. The benzodioxole ring, known for its role in various bioactive molecules, contributes to the compound's potential interaction with specific binding sites. Additionally, the thiazole and pyridine components introduce additional layers of complexity, which may enhance binding affinity and selectivity.

In the context of contemporary medicinal chemistry, the development of novel amide-based compounds has been extensively explored for their therapeutic potential. The amide functionality in 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of molecules targeting neurological disorders, where precise modulation of receptor activity is crucial.

One of the most compelling aspects of this compound is its structural resemblance to known bioactive agents. For instance, analogs containing benzodioxole and thiazole moieties have been reported to exhibit properties relevant to central nervous system (CNS) pharmacology. The integration of these motifs into a single molecular framework suggests that 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide may possess similar pharmacological profiles. Preliminary studies have indicated that such compounds may interfere with neurotransmitter pathways, making them candidates for further investigation in conditions like anxiety and depression.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework efficiently. These methods not only enhance the synthetic pathway but also allow for greater flexibility in modifying the molecular structure post-synthesis. This adaptability is crucial for fine-tuning biological activity and minimizing off-target effects.

From a computational chemistry perspective, the molecular dynamics and docking studies of 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide have provided valuable insights into its potential interactions with biological targets. These studies suggest that the compound can effectively bind to receptors involved in various physiological processes. The predicted binding affinities and mode of interaction are consistent with its structural features, reinforcing the hypothesis that it may exhibit significant pharmacological activity.

Moreover, the compound's solubility profile and metabolic stability are critical factors that influence its potential as a drug candidate. Preliminary pharmacokinetic studies have indicated favorable properties that would enhance bioavailability and reduce degradation rates within the body. These attributes are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert therapeutic effects.

The exploration of novel derivatives derived from 3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide represents an exciting avenue for future research. By modifying specific functional groups or introducing additional heterocyclic moieties, researchers can tailor the compound's properties to target specific diseases or conditions more effectively. This approach aligns with the broader trend in drug discovery towards personalized medicine and precision therapeutics.

In conclusion,3-(1,3-Benzodioxol-5-yl)-N-[1-[4-(3-pyridinyl)-2-thiazolyl]-4-piperidinyl]-2-propenamide (CAS No. 1799255-11-0) stands as a testament to the innovative spirit of modern medicinal chemistry. Its complex structure and promising pharmacological profile make it a compelling candidate for further investigation into potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and interactions with biological targets,this compound holds significant promise for advancing our understanding and treatment of various diseases.